OV-potentiator-28
Overview
Description
OV-potentiator-28 is a small molecule potentiator of cancer virotherapy. OV-potentiator-28 significantly enhances virus replication-associated luciferase expression, specifically in tumors.
Scientific Research Applications
Oncolytic Viruses as Therapeutic Cancer Vaccines
OVs are tumor-selective and function through various mechanisms, including direct oncolysis and targeting tumor vasculature. They induce multimodal immunogenic cell death (ICD), efficiently presenting tumor-associated antigens to immune cells, thereby inducing adaptive antitumor immunity. Genetic engineering of OVs, combined with other immunotherapy regimens, improves overall therapeutic efficacy. For instance, OVs armed with GM-CSF or other immunostimulatory genes induce potent anti-tumor immunity in both animal models and human patients (Bartlett et al., 2013).
Bi- and Tri-Specific T Cell Engager-Armed Oncolytic Viruses
These represent a cutting-edge strategy in cancer immunotherapy. They combine the efficacy of oncolytic virotherapy and multi-specific antibodies, showing substantial efficacy in various tumor models. BiTE and TriTE antibodies, armed on OVs, offer precision in cancer immunotherapies (Guo et al., 2020).
Enhancing OV Delivery for Cancer Immunotherapy
One innovative approach involves using bacteria-assisted targeting of OVs to tumors. This strategy significantly enhances the enrichment of OVs in tumors and augments antitumor immunity, suggesting a potent platform for future anticancer biotherapeutics (Sun et al., 2022).
Arming OVs to Leverage Antitumor Immunity
OVs have been engineered to modulate immune suppression in the tumor microenvironment and facilitate effective antitumor responses. This approach includes combining OVs with bispecific T-cell engagers, immune checkpoint blockers, and antigen-presenting cell enhancers to enhance antitumor efficacy (de Gruijl et al., 2015).
properties
Product Name |
OV-potentiator-28 |
|---|---|
Molecular Formula |
C10H14Cl2N2O3 |
Molecular Weight |
281.13 |
IUPAC Name |
3,4-Dichloro-5-hydroxy-1-(2-morpholinoethyl)-1H-pyrrol-2(5H)-one |
InChI |
InChI=1S/C10H14Cl2N2O3/c11-7-8(12)10(16)14(9(7)15)2-1-13-3-5-17-6-4-13/h9,15H,1-6H2 |
InChI Key |
ODFQNVLUQFTGEI-UHFFFAOYSA-N |
SMILES |
O=C1N(CCN2CCOCC2)C(O)C(Cl)=C1Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
OV-potentiator-28; OV potentiator 28; OVpotentiator28; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
